Cas no 359-44-4 (Propanenitrile, 3,3,3-trifluoro-2-hydroxy-)

• Product Name: Propanenitrile, 3,3,3-trifluoro-2-hydroxy-
• CAS No: 359-44-4
• MF: C₃H₂F₃NO
• MW: 125.049291133881
• CID: 1473960
• PubChem ID: 9898822
• Update Time: 2025-04-20

Propanenitrile, 3,3,3-trifluoro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3,3-trifluoro-2-hydroxy-
• 3,3,3-trifluoro-2-hydroxypropanenitrile
• 359-44-4
• AKOS025395395
• MFCD28970975
• 3,3,3-Trifluoro-2-hydroxypropane-1-nitrile
• ZEHLFRBYBGRKPR-UHFFFAOYSA-N
• 3,3,3-Trifluoro-2-hydroxypropionitrile
• SCHEMBL8599560
• 3,3,3-Trifluoro-2-hydroxy-propionitrile

• Inchi： 1S/C3H2F3NO/c4-3(5,6)2(8)1-7/h2,8H
• InChI Key： ZEHLFRBYBGRKPR-UHFFFAOYSA-N
• SMILES： FC(C(C#N)O)(F)F

Computed Properties

• Exact Mass: 125.00884817g/mol
• Monoisotopic Mass: 125.00884817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44Ų